![molecular formula C12H17NO3S B1421476 4-(4-(Methylsulfonyl)phenyl)piperidin-4-ol CAS No. 1086392-68-8](/img/structure/B1421476.png)
4-(4-(Methylsulfonyl)phenyl)piperidin-4-ol
Overview
Description
“4-(4-(Methylsulfonyl)phenyl)piperidin-4-ol” is an organic compound with the molecular formula C12H17NO3S . It has a molecular weight of 255.34 . The compound is an off-white solid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H17NO3S/c1-17(15,16)11-4-2-10(3-5-11)12(14)6-8-13-9-7-12/h2-5,13-14H,6-9H2,1H3 . This code provides a unique identifier for the compound and can be used to generate its structural formula.Physical And Chemical Properties Analysis
“this compound” is an off-white solid . It has a molecular weight of 255.34 .Scientific Research Applications
1. Inhibition of Membrane-bound Phospholipase A2
4-(4-(Methylsulfonyl)phenyl)piperidin-4-ol derivatives have been studied for their ability to inhibit membrane-bound phospholipase A2. This inhibition can reduce myocardial infarction size in coronary occluded rats (Oinuma et al., 1991).
2. Interaction with Human Beta(3)-Adrenergic Receptor
Derivatives of this compound have been evaluated for their biological activity on the human beta(3)-adrenergic receptor. Some derivatives are potent full agonists at the beta(3) receptor, with selectivity over beta(1)- and beta(2)-ARs (Hu et al., 2001).
3. Cholinesterase Inhibitor Activity
Some derivatives of this compound have been synthesized and screened for their cholinesterase inhibitory activities. They exhibit promising results as potential inhibitors for acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) (Khalid et al., 2014).
4. Antimicrobial Activity
Some synthesized compounds containing the this compound scaffold have shown moderate to talented antimicrobial activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016).
5. Bioconjugation Applications
4-(Methylsulfonyl)phenyl piperidine-4-carboxylate has been used as an initiator for the ring-opening polymerization of N-methyl-glycine-N-carboxyanhydride, leading to polymers with potential applications in bioconjugation (Borova et al., 2021).
6. Fluorescent Properties and Redox Behaviour
Complexes involving 4-methyl-piperidine-carbodithioate, a related compound, demonstrate interesting fluorescent properties and redox behavior, which could be relevant in various scientific applications (Nath et al., 2016).
Mechanism of Action
Target of Action
The primary target of the compound 4-(4-(Methylsulfonyl)phenyl)piperidin-4-ol is the Cyclooxygenase-2 (COX-2) enzyme . This enzyme plays a crucial role in the inflammatory process, catalyzing the conversion of arachidonic acid to prostaglandins .
Mode of Action
The compound interacts with the COX-2 enzyme, inhibiting its activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing the production of these key pro-inflammatory mediators .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the arachidonic acid pathway . By inhibiting the COX-2 enzyme, the compound disrupts this pathway, reducing the production of prostaglandins and subsequently decreasing inflammation .
Pharmacokinetics
These studies suggest that such compounds may have good bioavailability and favorable pharmacokinetic profiles .
Result of Action
The inhibition of the COX-2 enzyme by this compound leads to a decrease in the production of prostaglandins . This results in a reduction of inflammation, making this compound potentially useful in the treatment of inflammatory diseases .
Properties
IUPAC Name |
4-(4-methylsulfonylphenyl)piperidin-4-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3S/c1-17(15,16)11-4-2-10(3-5-11)12(14)6-8-13-9-7-12/h2-5,13-14H,6-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQLHLHBFYKVFRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2(CCNCC2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40678262 | |
Record name | 4-[4-(Methanesulfonyl)phenyl]piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40678262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1086392-68-8 | |
Record name | 4-Piperidinol, 4-[4-(methylsulfonyl)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1086392-68-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[4-(Methanesulfonyl)phenyl]piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40678262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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